Cas no 895016-74-7 (2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-nitrophenyl)acetamide)

• Product Name: 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-nitrophenyl)acetamide
• CAS No: 895016-74-7
• MF: C₁₉H₁₃ClN₆O₄
• MW: 424.797322034836
• CID: 5906330
• PubChem ID: 16799466
• Update Time: 2025-07-01

2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-nitrophenyl)acetamide
• 2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide
• AKOS024655289
• 895016-74-7
• F2514-0197
• 2-[1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-nitrophenyl)acetamide
• 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-nitrophenyl)acetamide

• Inchi： 1S/C19H13ClN6O4/c20-12-2-1-3-15(8-12)25-18-16(9-22-25)19(28)24(11-21-18)10-17(27)23-13-4-6-14(7-5-13)26(29)30/h1-9,11H,10H2,(H,23,27)
• InChI Key： BESAAADVUHMPHL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CN1C=NC2N(C3=CC=CC(Cl)=C3)N=CC=2C1=O

Computed Properties

• Exact Mass: 424.0686806g/mol
• Monoisotopic Mass: 424.0686806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-nitrophenyl)acetamide

Introduction to 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-nitrophenyl)acetamide (CAS No. 895016-74-7)

2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-nitrophenyl)acetamide, identified by its CAS number 895016-74-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a structural motif well-known for its biological activity and potential therapeutic applications. The presence of a 3-chlorophenyl group and a 4-nitrophenyl moiety in its structure suggests diverse electronic and steric properties that may contribute to its unique pharmacological profile.

The chemical structure of this compound is characterized by a fused ring system consisting of a pyrazole ring connected to a pyrimidine ring. The 4-oxo substituent at the 4-position of the pyrazolo[3,4-d]pyrimidine core introduces a carbonyl group, which can participate in hydrogen bonding interactions and influence the compound's solubility and metabolic stability. Additionally, the N-(4-nitrophenyl)acetamide side chain adds another layer of complexity, with the nitro group potentially serving as a pharmacophore or modulator of biological activity.

In recent years, there has been growing interest in developing novel small molecules with enhanced biological activity and improved pharmacokinetic properties. The pyrazolo[3,4-d]pyrimidine scaffold has been extensively studied due to its reported activities in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. Researchers have been exploring modifications to this core structure to optimize its binding affinity to biological targets and reduce off-target effects.

One of the key aspects that make 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-nitrophenyl)acetamide an intriguing compound is its potential for further derivatization. The chlorine atom on the phenyl ring provides a handle for selective functionalization via cross-coupling reactions or nucleophilic substitution, allowing chemists to tailor its properties for specific biological applications. Similarly, the nitro group can be reduced to an amine or converted into other functional groups, enabling the exploration of different pharmacological pathways.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of heterocyclic compounds. Computational modeling and experimental investigations have shown that the electronic distribution within the molecule plays a crucial role in determining its interaction with biological targets. The combination of electron-withdrawing groups such as the nitro group and electron-donating groups like the chlorophenyl moiety can fine-tune the compound's reactivity and binding properties.

The synthesis of 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-nitrophenyl)acetamide involves multiple steps that require careful optimization to ensure high yield and purity. Traditional synthetic routes often involve condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications.

In terms of biological evaluation, this compound has been tested in various in vitro assays to assess its potential therapeutic effects. Preliminary results suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to diseases such as cancer or inflammation. However, further studies are needed to fully elucidate its mechanism of action and evaluate its safety profile. Collaborative efforts between chemists and biologists are crucial for translating promising chemical entities into viable drug candidates.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration across multiple scientific disciplines. Chemists play a pivotal role in designing and synthesizing new molecules with desired properties, while biologists focus on evaluating their biological activity and understanding their mode of action. Computational chemists contribute by predicting molecular interactions using advanced modeling techniques, which can guide experimental design and accelerate drug discovery efforts.

The regulatory landscape for new drug development also imposes stringent requirements on safety and efficacy before a compound can be approved for clinical use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data from preclinical studies before granting approval for human trials. This ensures that only compounds with demonstrated safety profiles proceed into clinical development.

Future directions in the research of 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-nitrophenyl)acetamide may include exploring its potential as an intermediate in larger synthetic schemes or investigating its interactions with specific protein targets using structural biology techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Additionally, computational approaches like molecular dynamics simulations can provide insights into how this compound behaves within biological systems at an atomic level.

In conclusion,2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-nitrophenyl)acetamide represents an interesting chemical entity with potential applications in pharmaceutical research. Its unique structural features offer opportunities for further derivatization and optimization to develop novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve,CAS No 895016-74-7 will likely play an important role in future drug discovery efforts.